Cas no 61963-70-0 (Benzonitrile, 3-[(3-nitro-2-pyridinyl)amino]-)

• Product name: Benzonitrile, 3-[(3-nitro-2-pyridinyl)amino]-
• CAS No: 61963-70-0
• MF: C₁₂H₈N₄O₂
• MW: 240.21752
• CID: 462191
• PubChem ID: 12445364

Benzonitrile, 3-[(3-nitro-2-pyridinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(3-nitro-2-pyridinyl)amino]-
• 3-[(3-nitro-2-pyridinyl)amino]Benzonitrile
• 3-[(3-nitropyridin-2-yl)amino]benzonitrile
• AKOS034639075
• Z86256976
• 61963-70-0
• FT-0727457
• SCHEMBL6796348
• DTXSID30498537

• Inchi： InChI=1S/C12H8N4O2/c13-8-9-3-1-4-10(7-9)15-12-11(16(17)18)5-2-6-14-12/h1-7H,(H,14,15)
• InChI Key： MEDGEQZEQRMVOW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)NC2=C(C=CC=N2)[N+](=O)[O-])C#N

Computed Properties

• Exact Mass: 240.06484
• Monoisotopic Mass: 240.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 91.85